alpha,2,2,3-Tetramethylcyclopent-3-ene-1-butyraldehyde

• CAS No.: 65114-03-6
• Molecular Formula: C13H22O
• Molecular Weight: 194.31 g/mol
• IUPAC Name: 2-methyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)butanal
• InChI: InChI=1S/C13H22O/c1-10(9-14)5-7-12-8-6-11(2)13(12,3)4/h6,9-10,12H,5,7-8H2,1-4H3
• InChI Key: QLWDKMHMOKIPHQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CCC(C1(C)C)CCC(C)C=O

Description

Alpha,2,2,3-Tetramethylcyclopent-3-ene-1-butyraldehyde is a useful research compound. Its molecular formula is C13H22O and its molecular weight is 194.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 111 g (0.58 mole) of 2-methyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)but-2-enal, 2.7 g of 5% palladium on carbon and 80 ml of ethanol was hydrogenated at 30°-40° C and 40-55 psi until hydrogen uptake ceases. The mixture was filtered to remove the catalyst and the solvent removed by distillation. The residual oil was fractionally distilled to yield 2-methyl-4-(2,2,3-trimethylcyclopent-3-en-1-yl)butanal. Yield 110.7 g (98.4% theory); bp 60°-61° (1.4 mm); mol wt. 194 (ms); ir, 3040, 2700, 1728 (s), 800 cm-1 ; nmr, 0.5δ, 0.8, 0.9 and 1.0 (6H, 4 s, geminal dimethyl groups of various diastereomers in the mixture), 1.1 (3H, d, J~7 Hz), 1.3-2.6 (7H, broad complex), 1.6 (3H broad s, olefinic methyl), 5.2 (1 H, broad multiplet, olefinic H), 9.7 (1H, d, J~1.5 Hz, aldehyde H).